2-(3,4-dimethylphenoxy)-N-phenylpropanamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-phenylpropanamide
• InChI: InChI=1S/C17H19NO2/c1-12-9-10-16(11-13(12)2)20-14(3)17(19)18-15-7-5-4-6-8-15/h4-11,14H,1-3H3,(H,18,19)
• InChI Key: BXIKMDOURROOHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(C)C(=O)NC2=CC=CC=C2)C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

2-(3,4-Dimethylphenoxy)-N-phenylpropanamide is an organic compound with the molecular formula C17H19NO2 It is a derivative of propanamide, featuring a phenyl group and a dimethylphenoxy group

Scientific Research Applications

2-(3,4-Dimethylphenoxy)-N-phenylpropanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-dimethylphenoxy)-N-phenylpropanamide typically involves the reaction of 3,4-dimethylphenol with 2-bromo-N-phenylpropanamide. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, like dimethylformamide (DMF). The mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Dimethylphenoxy)-N-phenylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the phenoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium hydride (NaH) in dimethylformamide (DMF).

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Various substituted phenoxy derivatives.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenoxy)-N-phenylpropanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in inflammatory processes, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(3,4-Dimethylphenoxy)propanamide
• 2-(3,4-Dichlorophenyl)-2-methyl-1-propanamine
• 3,4-Dimethoxyphenethylamine

Uniqueness

2-(3,4-Dimethylphenoxy)-N-phenylpropanamide is unique due to its specific structural features, which confer distinct chemical and biological properties